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Compound of Interest

Compound Name: rel-Biperiden-d5

Cat. No.: B12408401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of rel-Biperiden-d5,

an isotopically labeled form of the anticholinergic drug Biperiden. This document is intended to

serve as a comprehensive resource, offering precise data, calculation methodologies, and

conceptual frameworks relevant to the use of deuterated standards in research and

development.

Introduction to rel-Biperiden-d5
Biperiden is a synthetic anticholinergic agent primarily used in the treatment of Parkinson's

disease and drug-induced extrapyramidal symptoms. Its molecular formula is C₂₁H₂₉NO, with a

monoisotopic mass of approximately 311.46 g/mol .[1][2][3] Isotopic labeling, the practice of

replacing an atom with one of its isotopes, is a critical technique in pharmaceutical research,

particularly in pharmacokinetic and metabolic studies.

rel-Biperiden-d5 is a deuterated analog of Biperiden. The nomenclature signifies two key

features:

rel-: This prefix, short for relative, is a stereochemical descriptor. It indicates that the relative

configuration of the chiral centers in the molecule is known, but the absolute configuration

has not been determined.[4]
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-d5: This suffix denotes that five hydrogen atoms (H) in the Biperiden molecule have been

replaced by five deuterium (D or ²H) atoms. Deuterium is a stable, non-radioactive isotope of

hydrogen containing one proton and one neutron.

The incorporation of deuterium increases the molecular weight of the compound, a property

that is leveraged in various analytical techniques, most notably mass spectrometry.

Core Data Presentation
The molecular weight of rel-Biperiden-d5 is derived from the molecular weight of unlabeled

Biperiden and the atomic weights of hydrogen and deuterium. The relevant quantitative data

are summarized below for clarity and comparison.

Compound/Isotope
Chemical
Formula/Symbol

Molecular/Atomic
Weight ( g/mol )

Source

Biperiden C₂₁H₂₉NO 311.4611 [3]

Hydrogen (Protium) ¹H 1.007825 [5]

Deuterium ²H or D 2.014102 [5]

rel-Biperiden-d5 C₂₁H₂₄D₅NO ~316.4923 Calculated

Methodology for Molecular Weight Calculation
The molecular weight of rel-Biperiden-d5 is calculated by adjusting the molecular weight of

native Biperiden to account for the mass difference between five hydrogen atoms and five

deuterium atoms.

Step-by-step Calculation:

Start with the precise molecular weight of Biperiden:

311.4611 g/mol

Calculate the total mass of the five hydrogen atoms to be replaced:

Mass of 1 Hydrogen (¹H) atom = 1.007825 g/mol
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Total mass of 5 Hydrogen atoms = 5 * 1.007825 = 5.039125 g/mol

Calculate the total mass of the five deuterium atoms being added:

Mass of 1 Deuterium (²H) atom = 2.014102 g/mol

Total mass of 5 Deuterium atoms = 5 * 2.014102 = 10.07051 g/mol

Compute the final molecular weight:

Molecular Weight of rel-Biperiden-d5 = (MW of Biperiden - Mass of 5 H) + Mass of 5 D

Molecular Weight = (311.4611 - 5.039125) + 10.07051

Molecular Weight = 316.492485 g/mol

Visualization of Isotopic Substitution
The logical relationship between Biperiden, its constituent isotopes, and its deuterated form

can be visualized as a process of isotopic substitution.
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Starting Components

Isotopic Labeling Process

Final Product

Biperiden
(C₂₁H₂₉NO)

MW: 311.4611

Substitution Reaction
(H replaced by D)

- 5 Hydrogen Atoms

Deuterium (D)
AW: 2.014102

+ 5 Deuterium Atoms

rel-Biperiden-d5
(C₂₁H₂₄D₅NO)

MW: ~316.4925

Yields
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Sample Preparation
(Dissolve rel-Biperiden-d5)

Direct Infusion into
Mass Spectrometer (HRMS)

Data Acquisition
(Positive Ion Mode, ESI)

Data Analysis

Identify [M+H]⁺ Ion Peak
(Expected m/z ~317.50)

Calculate Mass Error
(Experimental vs. Theoretical)

Assess Isotopic Purity
(Compare d5 vs. d0 signals)

Verification Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biperiden - Wikipedia [en.wikipedia.org]

2. Biperiden [drugfuture.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12408401?utm_src=pdf-body-img
https://www.benchchem.com/product/b12408401?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Biperiden
https://www.drugfuture.com/chemdata/biperiden.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Biperiden [webbook.nist.gov]

4. acdlabs.com [acdlabs.com]

5. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of rel-
Biperiden-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408401#molecular-weight-of-rel-biperiden-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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